3-(1H-1,2,3-triazol-1-yl)benzaldehyde
Cat. No. B8382625
M. Wt: 173.17 g/mol
InChI Key: OKTXJGYITFEEOP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09242970B2
Procedure details
A solution of (3-(1H-1,2,3-triazol-1-yl)phenyl)methanol (55 mg; 0.31 mmol) in anh. DCM (1 ml) was treated with MnO2 (411 mg; 4.73 mmol), and the resulting mixture was stirred at rt, under nitrogen, for 2 h. The resulting reaction mixture was then filtered over celite, and the separated solids were washed with DCM. The filtrate was concentrated to dryness under reduced pressure giving 3-(1H-1,2,3-triazol-1-yl)benzaldehyde as a colorless solid. LC-MS (conditions A): tR=0.45 min.; [M+H]+: 174.09 g/mol.
Identifiers
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REACTION_CXSMILES
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[N:1]1([C:6]2[CH:7]=[C:8]([CH2:12][OH:13])[CH:9]=[CH:10][CH:11]=2)[CH:5]=[CH:4][N:3]=[N:2]1>C(Cl)Cl.O=[Mn]=O>[N:1]1([C:6]2[CH:7]=[C:8]([CH:9]=[CH:10][CH:11]=2)[CH:12]=[O:13])[CH:5]=[CH:4][N:3]=[N:2]1
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Inputs
Step One
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Name
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Quantity
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55 mg
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Type
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reactant
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Smiles
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N1(N=NC=C1)C=1C=C(C=CC1)CO
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Name
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|
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Quantity
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1 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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411 mg
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Type
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catalyst
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Smiles
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O=[Mn]=O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the resulting mixture was stirred at rt, under nitrogen, for 2 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The resulting reaction mixture
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FILTRATION
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Type
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FILTRATION
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Details
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was then filtered over celite
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WASH
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Type
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WASH
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Details
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the separated solids were washed with DCM
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated to dryness under reduced pressure
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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N1(N=NC=C1)C=1C=C(C=O)C=CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
